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Compound of Interest

Compound Name: WHI-P258

Cat. No.: B1683307

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols, operational guidelines, and
disposal plans for the handling of WHI-P258. Adherence to these procedures is critical for
ensuring laboratory safety and maintaining experimental integrity. WHI-P258 is identified as a
dimethoxyquinazoline inhibitor of JAK3, which binds weakly to its target and is often utilized as
a negative control in research settings.

Chemical and Physical Properties

A summary of the key quantitative data for WHI-P258 is presented below for easy reference.

Property Value

Molecular Formula C14H15N302

Molecular Weight 257.29 g/mol

CAS Number 211556-09-1
Appearance Crystalline solid, powder
Solubility DMSO: = 25 mg/mL

Powder: -20°C for 3 years, 4°C for 2 years. In
solvent: -80°C for 6 months, -20°C for 1 month.

Storage Temperature
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Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory when handling WHI-P258 to
minimize exposure and ensure personal safety.

Equipment Specification

Eye Protection Safety goggles with side-shields.

Hand Protection Protective gloves (e.g., nitrile).

Skin and Body Protection Impervious clothing, such as a lab coat.

_ _ A suitable respirator should be used if dust is
Respiratory Protection S
generated or ventilation is inadequate.

Operational Plan: Handling and Storage

Engineering Controls:

o Work in a well-ventilated area. The use of a chemical fume hood is recommended, especially
when handling the powdered form or preparing stock solutions.

e An eyewash station and safety shower must be readily accessible in the immediate work

area.

Handling Procedures:

Avoid inhalation of dust and contact with eyes, skin, and clothing.

Prevent the formation of dust and aerosols during handling.

Use non-sparking tools for handling the powdered compound.

Wash hands thoroughly after handling.

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.
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» Keep away from direct sunlight and sources of ignition.
e Recommended storage for the powder is at -20°C.

Disposal Plan

All waste containing WHI-P258, including the pure compound, contaminated labware, and
personal protective equipment, must be treated as hazardous chemical waste.

Waste Segregation and Collection:

« |dentify and Segregate: Designate a specific, labeled container for WHI-P258 waste. Do not
mix with other waste streams.

o Container: Use a leak-proof, chemically compatible container for waste collection.

o Labeling: Clearly label the waste container as "Hazardous Waste" and include the full
chemical name "WHI-P258".

Disposal Procedure:

e Consult EHS: Contact your institution's Environmental Health and Safety (EHS) office for
specific guidelines and to schedule a waste pickup.

o Documentation: Complete any required hazardous waste disposal forms as per your
institution's protocol.

 Interim Storage: Store the sealed hazardous waste container in a designated, secure, and
well-ventilated area away from incompatible materials while awaiting pickup.

Decontamination of Labware:
» Triple-rinse contaminated glassware with a suitable solvent (e.g., ethanol or acetone).
e Collect the rinsate as hazardous waste.

o After decontamination, the glassware can be washed and reused.
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Experimental Protocol: In Vitro JAK3 Kinase Assay

This protocol outlines the use of WHI-P258 as a negative control in an in vitro kinase assay to
determine the inhibitory activity of test compounds against JAKS.

1. Reagent Preparation:

e Kinase Buffer: 50 mM HEPES (pH 7.5), 10 mM MgClz, 1 mM EGTA, 2 mM DTT, 0.01%
Tween-20.

o ATP Solution: Prepare a stock solution of ATP in nuclease-free water. The final concentration
in the assay will typically be at or near the Km for JAK3.

o Substrate Solution: Prepare a stock solution of a suitable JAK3 peptide substrate (e.g., a
biotinylated peptide) in kinase buffer.

o WHI-P258 (Negative Control) Stock Solution: Prepare a 10 mM stock solution of WHI-P258
in DMSO.

o Test Compound Stock Solutions: Prepare stock solutions of test compounds in DMSO.
2. Assay Procedure:
» Serial Dilutions: Prepare a serial dilution of the test compounds and WHI-P258 in DMSO.

o Assay Plate Preparation: Add 1 pL of the diluted compounds, WHI-P258, or DMSO (vehicle
control) to the wells of a 384-well assay plate.

o Enzyme Addition: Add recombinant human JAK3 enzyme to each well.

 Incubation: Gently mix and incubate the plate at room temperature for 10-15 minutes to allow
for compound binding to the enzyme.

o Reaction Initiation: Initiate the kinase reaction by adding a mixture of the peptide substrate
and ATP.

o Reaction Incubation: Incubate the plate at 30°C for 60 minutes.
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» Reaction Termination: Stop the reaction by adding a stop solution containing EDTA.
3. Signal Detection:

e The detection method will depend on the assay format (e.g., luminescence, fluorescence).
For an ADP-Glo™ assay, for instance:

[¢]

Add ADP-GIlo™ Reagent to deplete unused ATP.

[¢]

Incubate for 40 minutes at room temperature.

[e]

Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

o

Incubate for 30 minutes at room temperature.
o Read the luminescence on a plate reader.
4. Data Analysis:
e Subtract the background signal (wells with no enzyme).
* Normalize the data to the vehicle control (DMSO) and the negative control (WHI-P258).

» Plot the percent inhibition versus the log of the test compound concentration and fit the data
to a dose-response curve to determine the ICso value.

Visualizations
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 To cite this document: BenchChem. [Essential Safety and Logistical Guide for Handling WHI-
P258]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683307#personal-protective-equipment-for-
handling-whi-p258]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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